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Introduction
PIM2 (Proviral Integration site for Moloney murine leukemia virus 2) is a serine/threonine

kinase that plays a crucial role in cell survival, proliferation, and apoptosis.[1] Its dysregulation

is implicated in various malignancies, including leukemia, liver, lung, myeloma, prostate, and

breast cancers, making it a significant target for drug development.[1] Understanding the

subcellular localization of PIM2 is critical for elucidating its function and the efficacy of targeted

therapies. Immunofluorescence (IF) is a powerful technique to visualize the distribution of PIM2

within the cell. These application notes provide a detailed protocol for immunofluorescence

staining of PIM2, along with supporting data and pathway information.

PIM2 is predominantly found in the cytoplasm, but it can also translocate to the nucleus to

regulate the function of various proteins involved in cell cycle progression and apoptosis.[1] For

instance, PIM2 can phosphorylate p21, increasing its stability in the nucleus, and also

phosphorylate p27, which promotes its nuclear localization.[1]

PIM2 Signaling Pathway
PIM2 is a constitutively active kinase, and its activity is primarily regulated at the level of gene

expression and protein stability. Several transcription factors, including STAT3, STAT5, and

HIF-1α, can induce PIM2 expression.[1] Once expressed, PIM2 phosphorylates a wide range

of downstream targets to promote cell survival and proliferation while inhibiting apoptosis. Key
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substrates include the pro-apoptotic protein BAD, the cell cycle inhibitors p21 and p27, the

translational repressor 4E-BP1, and the oncoprotein MYC.
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Cell Preparation

Staining Procedure

Imaging

Seed cells on coverslips

Culture for ~36 hours

Fix with 4% PFA (20 min)

Wash 3x with PBS

Permeabilize with 0.2% Triton X-100 (20 min)

Wash 3x with PBS

Block with 3% BSA (1 hour)

Incubate with anti-PIM2 antibody (2 hours)

Wash extensively

Incubate with fluorescent secondary antibody (1 hour)

Counterstain with DAPI (10 min)

Mount coverslips

Image with confocal/fluorescence microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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